tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate” is a chemical compound with the molecular formula C10H17NO3 . It is a powder in physical form and is used as a biochemical reagent .
Synthesis Analysis
While specific synthesis methods for “tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate” were not found, a related compound, “tert-Butyl 3-oxoazetidine-1-carboxylate”, has been synthesized using N-Boc-3-hydroxyazetidine, ethyl acetate, and nitric acid .Molecular Structure Analysis
The InChI code for “tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate” is 1S/C10H17NO3/c1-9(2,3)14-8(13)11-6-7(12)10(11,4)5/h6H2,1-5H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
“tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate” is a powder . While specific physical and chemical properties for this compound were not found, a related compound, “tert-Butyl 3-oxoazetidine-1-carboxylate”, has a melting point of 47-51 °C, a predicted boiling point of 251.3 °C, and a predicted density of 1.174 g/cm3 .Scientific Research Applications
- tert-Butyl 3-oxoazetidine-1-carboxylate can be employed for preparing Janus kinase 3 (JAKS) inhibitors. JAKs play a crucial role in immune responses, and inhibiting them can help suppress the immune system during organ transplantation to prevent rejection .
- tert-Butyl 3-oxoazetidine-1-carboxylate can be used to prepare novel aminoglycoside compounds with antibacterial properties. These compounds may find applications in combating bacterial infections .
- It contributes to the preparation of a second class of HCV protease inhibitors specifically effective against HCV genotype 1. These inhibitors are crucial in the treatment of hepatitis C virus infections .
- Bicyclic derivatives of this compound can act as antagonists of the protease-activated receptor-1 (PAR-1) . These derivatives are predicted to inhibit the cannabinoid receptor CB2 , making them useful for secondary prevention of Acute Coronary Syndrome (ACS) , myocardial infarction, thrombotic stroke, or peripheral arterial disease .
- By preparing bicyclic azacyclobenzylamine derivatives (such as pyridopyrimidines), researchers can modulate the activity of PI3K , a key enzyme involved in cell signaling pathways. These derivatives may have applications in treating inflammatory disorders, immune-based diseases, and cancer .
Immunosuppression and Transplant Rejection
Antibacterial Activity
Antiviral Agents for HCV Genotype 1 Infection
Cardiovascular Health and Secondary Prevention
Modulating Phospho-inositol 3-kinase (PI3K) Activity
Mechanism of Action
Safety and Hazards
“tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate” is associated with several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding contact with skin and eyes, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
tert-butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-9(2,3)14-8(13)11-6-7(12)10(11,4)5/h6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBMJUOJTMXHRBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)CN1C(=O)OC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate | |
CAS RN |
1628748-83-3 |
Source
|
Record name | tert-butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.